Cas no 36050-10-9 (5-methyl-4-nitrothiophene-2-carboxamide)
36050-10-9 structure
Product Name:5-methyl-4-nitrothiophene-2-carboxamide
CAS No:36050-10-9
MF:C6H6N2O3S
MW:186.188439846039
MDL:MFCD01025640
CID:3949928
PubChem ID:770001
Update Time:2025-04-22
5-methyl-4-nitrothiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxamide, 5-methyl-4-nitro-
- 5-methyl-4-nitrothiophene-2-carboxamide
- EN300-307088
- 36050-10-9
- SR-01000406241
- G40362
- EU-0035591
- SR-01000406241-1
- DTXSID401278191
- SCHEMBL15577326
- 5-Methyl-4-nitro-2-thiophenecarboxamide
- CHEMBL5498037
- LBA05010
-
- MDL： MFCD01025640
- Inchi： 1S/C6H6N2O3S/c1-3-4(8(10)11)2-5(12-3)6(7)9/h2H,1H3,(H2,7,9)
- InChI Key： DFQLMQGFILOBCQ-UHFFFAOYSA-N
- SMILES： S1C(C(N)=O)=CC(=C1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 186.00991323g/mol
- Monoisotopic Mass: 186.00991323g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 117Ų
5-methyl-4-nitrothiophene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM414100-250mg |
5-methyl-4-nitrothiophene-2-carboxamide |
36050-10-9 | 95%+ | 250mg |
$205 | 2023-01-19 | |
| Chemenu | CM414100-1g |
5-methyl-4-nitrothiophene-2-carboxamide |
36050-10-9 | 95%+ | 1g |
$508 | 2023-01-19 | |
| Enamine | EN300-307088-0.05g |
5-methyl-4-nitrothiophene-2-carboxamide |
36050-10-9 | 95% | 0.05g |
$76.0 | 2023-09-05 | |
| Enamine | EN300-307088-0.1g |
5-methyl-4-nitrothiophene-2-carboxamide |
36050-10-9 | 95% | 0.1g |
$113.0 | 2023-09-05 | |
| Enamine | EN300-307088-0.25g |
5-methyl-4-nitrothiophene-2-carboxamide |
36050-10-9 | 95% | 0.25g |
$162.0 | 2023-09-05 | |
| Enamine | EN300-307088-0.5g |
5-methyl-4-nitrothiophene-2-carboxamide |
36050-10-9 | 95% | 0.5g |
$310.0 | 2023-09-05 | |
| Enamine | EN300-307088-1.0g |
5-methyl-4-nitrothiophene-2-carboxamide |
36050-10-9 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-307088-2.5g |
5-methyl-4-nitrothiophene-2-carboxamide |
36050-10-9 | 95% | 2.5g |
$810.0 | 2023-09-05 | |
| Enamine | EN300-307088-5.0g |
5-methyl-4-nitrothiophene-2-carboxamide |
36050-10-9 | 95% | 5.0g |
$1199.0 | 2023-02-25 | |
| Enamine | EN300-307088-10.0g |
5-methyl-4-nitrothiophene-2-carboxamide |
36050-10-9 | 95% | 10.0g |
$1778.0 | 2023-02-25 |
5-methyl-4-nitrothiophene-2-carboxamide Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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